Cas no 24343-95-1 (5-Bromo-2-methylpyrimidin-4-amine)

• Product Name: 5-Bromo-2-methylpyrimidin-4-amine
• CAS No: 24343-95-1
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• MDL: MFCD00223699
• CID: 1089131
• PubChem ID: 44725693
• Update Time: 2025-10-29

5-Bromo-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylpyrimidin-4-amine
• NE48134
• AK139015
• EN000159
• Z1362754518
• AKOS006275496
• 24343-95-1
• SB57362
• DTXSID00660481
• MFCD00223699
• SCHEMBL13328683
• ZAA34395
• CS-0152790
• 4-Amino-5-bromo-2-methylpyrimidine
• C74246
• Z1198152368
• pyrimidine, 4-amino-5-bromo-2-methyl-
• EN300-101120
• SY134543
• AS-61287
• DB-168523

• MDL： MFCD00223699
• Inchi： 1S/C5H6BrN3/c1-3-8-2-4(6)5(7)9-3/h2H,1H3,(H2,7,8,9)
• InChI Key： DJEJUOJXDWVFID-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C)=NC=1N

Computed Properties

• Exact Mass: 186.97451g/mol
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.9

Additional information on 5-Bromo-2-methylpyrimidin-4-amine

5-Bromo-2-methylpyrimidin-4-amine: A Comprehensive Overview

5-Bromo-2-methylpyrimidin-4-amine, also known by its CAS registry number CAS No. 24343-95-1, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a bromine atom at position 5 and a methyl group at position 2 introduces unique electronic and structural properties, making it a valuable molecule for research and industrial applications.

The synthesis of 5-Bromo-2-methylpyrimidin-4-amine typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrimidine ring under mild conditions, which has been a focal point in recent studies published in leading chemistry journals.

One of the most promising applications of 5-Bromo-2-methylpyrimidin-4-amine lies in its role as an intermediate in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been extensively studied. In particular, its derivatives have shown potential in targeting various disease states, including cancer and neurodegenerative disorders. For example, a study published in the Nature Communications journal highlighted the compound's ability to modulate specific kinase enzymes, which are critical in cellular signaling pathways associated with cancer progression.

Beyond pharmaceutical applications, 5-Bromo-2-methylpyrimidin-4-amine has also found utility in materials science. Its aromaticity and heteroatom content make it an ideal candidate for constructing advanced materials such as organic semiconductors and coordination polymers. Recent research has focused on incorporating this compound into hybrid materials that exhibit enhanced electrical conductivity and thermal stability. These properties are particularly relevant for applications in flexible electronics and energy storage devices.

In terms of toxicity and environmental impact, studies have shown that 5-Bromo-2-methylpyrimidin-4-amine exhibits moderate toxicity levels under standard laboratory conditions. However, ongoing research is dedicated to understanding its long-term effects on ecosystems and human health. Regulatory bodies have implemented guidelines to ensure safe handling and disposal practices, aligning with global standards for chemical management.

The future outlook for 5-Bromo-2-methylpyrimidin-4-amine appears bright, with continued exploration into its potential applications across diverse industries. Collaborative efforts between academia and industry are expected to drive innovation, particularly in areas such as green chemistry and sustainable manufacturing processes. As research progresses, this compound will undoubtedly play a pivotal role in advancing both scientific knowledge and practical applications.